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Compound of Interest

Compound Name: 2-(Benzyloxy)ethanamine

Cat. No.: B1268121

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 2-
(Benzyloxy)ethanamine (CAS No: 38336-04-8). The following sections detail the hazards,
protective measures, emergency procedures, and storage requirements necessary for the safe
use of this compound in a laboratory and drug development setting.

Hazard Identification and Classification

2-(Benzyloxy)ethanamine is classified as a corrosive substance that poses significant health
risks upon exposure.[1][2][3] It is crucial for personnel to be fully aware of its hazards before
handling.

GHS Classification:

» Skin Corrosion/Irritation: Category 1B. Causes severe skin burns and eye damage.[1][2]
e Serious Eye Damage/Eye Irritation: Category 1. Causes serious eye damage.[1][2]
Signal Word: Danger[1][2]

Hazard Statements:

e H314: Causes severe skin burns and eye damage.[1][2]
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e H227: Combustible liquid.

Physicochemical Information

Understanding the physical and chemical properties of 2-(Benzyloxy)ethanamine is essential
for safe handling and storage.

Property Value Source
Molecular Formula CoH13NO [2][4]
Molecular Weight 151.21 g/mol [2][4]
Appearance (-Jok-)rle-ss to pale yellow 3]
liquid/oil

Boiling Point 240.6°C at 760 mmHg [5]
Flash Point 85 °C (Calculated value) [1]
Relative Density 1.01 [1]
Refractive Index 1.52 [1]

Safe Handling and Personal Protective Equipment
(PPE)

Strict adherence to safe handling procedures and the use of appropriate personal protective
equipment are mandatory to prevent exposure.

Handling Procedures:

Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe dust, fume, gas, mist, vapors, or spray.[2][5]

Keep away from heat, sparks, open flames, and other ignition sources.[1]

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/product/b1268121?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/B5880_EU_6N.pdf
https://www.medchemexpress.com/2-benzyloxy-1-ethanamine.html
https://www.tcichemicals.com/BE/en/sds/B5880_EU_6N.pdf
https://www.medchemexpress.com/2-benzyloxy-1-ethanamine.html
https://www.chembk.com/en/chem/2-(Benzyloxy)ethanamine
https://senzagen.com/oecd-tg-431/
https://pubchem.ncbi.nlm.nih.gov/compound/533868
https://pubchem.ncbi.nlm.nih.gov/compound/533868
https://pubchem.ncbi.nlm.nih.gov/compound/533868
https://pubchem.ncbi.nlm.nih.gov/compound/533868
https://www.tcichemicals.com/BE/en/sds/B5880_EU_6N.pdf
https://senzagen.com/oecd-tg-431/
https://pubchem.ncbi.nlm.nih.gov/compound/533868
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» Take precautionary measures against static discharge.[1]
e Wash hands and face thoroughly after handling.[1][5]

Recommended Personal Protective Equipment (PPE):

Protection Type Specification Source

Tightly fitting safety goggles
) with side-shields or a face
Eye/Face Protection ) ) [6]
shield. Conforming to EN 166

(EU) or NIOSH (US).

Chemical-resistant, impervious
) ] gloves (e.g., nitrile rubber).
Skin Protection _ _ [6]
Fire/flame resistant and

impervious clothing.

Use a NIOSH-approved

respirator with an appropriate
Respiratory Protection cartridge if ventilation is [6]

inadequate or for emergency

situations.

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure. Always seek medical
attention following any exposure.
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Exposure Route

First Aid Protocol

Source

Inhalation

Move the person to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Seek

immediate medical attention.

[5117]

Skin Contact

Immediately remove all
contaminated clothing. Rinse
skin with plenty of water for at
least 15 minutes. Seek

immediate medical attention.

[1](2]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing
for at least 15 minutes. Seek

immediate medical attention.

[1](21[5]

Ingestion

Rinse mouth with water. Do
NOT induce vomiting. Never
give anything by mouth to an
unconscious person. Call a
physician or Poison Control

Center immediately.

[1](21[5]

Firefighting and Accidental Release Measures

Firefighting:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.[2][5][7]

o Specific Hazards: May emit toxic fumes of carbon monoxide, carbon dioxide, and nitrogen

oxides under fire conditions.[1]

© 2025 BenchChem. All rights reserved. 4 /11

Tech Support


https://senzagen.com/oecd-tg-431/
https://iivs.org/assays/dermal/skin-corrosion-test/
https://pubchem.ncbi.nlm.nih.gov/compound/533868
https://www.tcichemicals.com/BE/en/sds/B5880_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/533868
https://www.tcichemicals.com/BE/en/sds/B5880_EU_6N.pdf
https://senzagen.com/oecd-tg-431/
https://pubchem.ncbi.nlm.nih.gov/compound/533868
https://www.tcichemicals.com/BE/en/sds/B5880_EU_6N.pdf
https://senzagen.com/oecd-tg-431/
https://www.tcichemicals.com/BE/en/sds/B5880_EU_6N.pdf
https://senzagen.com/oecd-tg-431/
https://iivs.org/assays/dermal/skin-corrosion-test/
https://pubchem.ncbi.nlm.nih.gov/compound/533868
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
clothing.[5][7]

Accidental Release:

e Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as
described in Section 3. Ensure adequate ventilation. Remove all sources of ignition.[5][7]

e Environmental Precautions: Prevent the product from entering drains or waterways.[1]

o Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, diatomite).
Collect and place in a suitable, closed container for disposal.[2]

Storage and Disposal

Storage:

Store in a cool, well-ventilated, and shaded area.[1]

Keep the container tightly closed.[1]

Store locked up.[1][5]

Store under an inert gas as the substance is air-sensitive.[1][8]

Incompatible with oxidizing agents and acids.[1]
Disposal:

» Dispose of contents and container in accordance with all local, state, and federal regulations.

[2][5]

e The product should not be allowed to enter the environment, drains, or soil.[4]

Toxicological Information

While specific quantitative toxicity data such as LD50 or LC50 values for 2-
(Benzyloxy)ethanamine are not readily available in the searched literature, the primary
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toxicological concerns are its corrosive effects.

Acute Toxicity: No specific data is available. However, it is known to be harmful if it comes
into contact with skin and is corrosive.

o Skin Corrosion/Irritation: Causes severe skin burns.[1][2]
e Serious Eye Damage/Irritation: Causes serious and irreversible eye damage.[1][2]

o Other Toxicological Information: No information is available regarding carcinogenicity, germ
cell mutagenicity, or reproductive toxicity.[1][2]

Experimental Protocols for Safety Assessment

Standardized protocols, such as those established by the Organisation for Economic Co-
operation and Development (OECD), are used to assess the safety of chemical substances.
For a compound like 2-(Benzyloxy)ethanamine, the following tests would be relevant.

OECD Test Guideline 431: In Vitro Skin Corrosion: Reconstructed Human Epidermis (RhE) Test
Method This test is designed to identify corrosive chemicals without the use of live animals.[7]

 Principle: The test material is applied topically to a three-dimensional reconstructed human
epidermis model. Corrosive substances penetrate the stratum corneum and are cytotoxic to
the underlying cell layers.[5][9]

o Methodology:
o The test substance is applied to the surface of the RhE tissue.

o After specific exposure times (e.g., 3 minutes and 1 hour), the substance is removed by
washing.

o The viability of the cells is determined using a colorimetric assay, typically the MTT assay.
The MTT dye is converted by mitochondrial dehydrogenases of viable cells into a blue
formazan salt.[5][9]

o The amount of formazan produced is measured spectrophotometrically, and the cell
viability is calculated relative to a negative control.
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» Classification: A chemical is identified as corrosive if the cell viability falls below certain
thresholds after specific exposure times (e.g., below 50% after 3 minutes or below 15% after
60 minutes).[5]

OECD Test Guideline 405: Acute Eye Irritation/Corrosion This guideline describes the
procedure for assessing the potential of a substance to cause eye irritation or corrosion.[10]

e Principle: The test substance is applied in a single dose to one eye of an experimental
animal (traditionally an albino rabbit), with the other eye serving as a control.[10]

o Methodology:

o A specified amount of the test substance (e.g., 0.1 mL for liquids) is instilled into the
conjunctival sac of one eye.[11]

o The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after application.
[10]

o Effects on the cornea, iris, and conjunctiva are scored. The reversibility of any observed
lesions is also assessed over a period of up to 21 days.[11]

» Classification: The substance is classified based on the severity and reversibility of the
ocular lesions observed. Due to ethical considerations, in vitro methods are now preferred
and often required before any in vivo testing is considered.

Visualized Workflows

The following diagrams illustrate key safety and emergency workflows for handling 2-
(Benzyloxy)ethanamine.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://senzagen.com/oecd-tg-431/
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.ecetoc.org/wp-content/uploads/2021/10/MON-011.pdf
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.ecetoc.org/wp-content/uploads/2021/10/MON-011.pdf
https://www.benchchem.com/product/b1268121?utm_src=pdf-body
https://www.benchchem.com/product/b1268121?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Handling a Chemical Spill

Spill Detected

Evacuate Immediate Area
Alert Others

'

Assess Spill Size & Risk

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with
Inert Absorbent Material

Neutralize if Safe
(Follow Lab Protocol)

Collect Absorbed Material
into a Sealed Container

Decontaminate Spill Area

Dispose of Waste
(Follow Regulations)

Report Incident
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First Aid Procedures for Exposure

Exposure Occurs

Ensure Scene is Safe

Y

Remove Victim from
Source of Exposure

Call for Emergency

Medical Help

Exposure Route

Skin Contact Eye Contact

Inhalation Ingestion

mmediate Actions

Remove Contaminated Clothing Flush Eyes with Water (15+ min)
Flush with Water (15+ min) Remove Contact Lenses

Move to Fresh Air
Provide Oxygen if Needed

Rinse Mouth
DO NOT Induce Vomiting

Transport to Hospital

Provide SDS to
Medical Personnel
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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